Cas no 1339579-57-5 (6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid)

• Product Name: 6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid
• CAS No: 1339579-57-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• CID: 4589475
• PubChem ID: 63650619
• Update Time: 2025-06-11

6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-(1H-pyrrol-1-yl)-
• 6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid
• 6-(1H-pyrrol-1-yl)pyridine-2-carboxylicacid
• 6-(pyrrol-1-yl)pyridine-2-carboxylic acid
• EN300-105054
• G63915
• 6-pyrrol-1-ylpyridine-2-carboxylic acid
• 1339579-57-5
• AKOS012961174

• Inchi： 1S/C10H8N2O2/c13-10(14)8-4-3-5-9(11-8)12-6-1-2-7-12/h1-7H,(H,13,14)
• InChI Key： WSBDMSCYANSHMQ-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(N2C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid

Recent Advances in the Study of 6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid (CAS: 1339579-57-5)

6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid (CAS: 1339579-57-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound, characterized by its pyrrole and pyridine moieties, has been investigated for its ability to interact with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of kinase inhibitors. The researchers utilized 6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid to develop a series of compounds with potent inhibitory activity against specific kinases involved in cancer progression. The study reported IC50 values in the nanomolar range, underscoring the compound's potential in drug discovery.

In addition to its role in kinase inhibition, recent research has explored the compound's utility in metal-organic frameworks (MOFs). A 2024 publication in ACS Applied Materials & Interfaces detailed the use of 6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid as a ligand for constructing MOFs with enhanced stability and porosity. These MOFs exhibited promising applications in drug delivery systems, with the compound's carboxylic acid group facilitating coordination with metal ions and enabling controlled release of therapeutic agents.

Further investigations have focused on the compound's pharmacokinetic properties. A preclinical study conducted in 2023 evaluated the bioavailability and metabolic stability of 6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid derivatives. The results indicated favorable absorption profiles and minimal hepatic clearance, suggesting their suitability for oral administration. These findings are particularly relevant for the development of next-generation pharmaceuticals targeting chronic diseases.

In conclusion, 6-(1H-pyrrol-1-yl)pyridine-2-carboxylic acid (CAS: 1339579-57-5) represents a promising scaffold in medicinal chemistry and materials science. Its diverse applications, ranging from kinase inhibition to drug delivery, highlight its versatility and potential for future research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications.